5-Carboethoxythiophen-2-carbonyl chloride

• Molecular Formula: C8H7ClO3S
• Molecular Weight: 218.66 g/mol
• IUPAC Name: ethyl 5-carbonochloridoylthiophene-2-carboxylate
• InChI: InChI=1S/C8H7ClO3S/c1-2-12-8(11)6-4-3-5(13-6)7(9)10/h3-4H,2H2,1H3
• InChI Key: SPFIBYYYWKEEID-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(S1)C(=O)Cl

Description

5-Carboethoxythiophen-2-carbonyl chloride is a useful research compound. Its molecular formula is C8H7ClO3S and its molecular weight is 218.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of acid 35 (0.64 g, 3.2 mmol) in dichloromethane (20 mL) under argon at room temperature was added a 2.0M solution of (COCl)2 in dichloromethane (2.4 mL, 4.8 mmol) and two drops of DMF, and stirred overnight. Excess (COCl)2 and dichloromethane were removed at reduced pressure, and the viscous, light, yellow product was dried overnight to afford the desired benzoyl chloride 36 as a yellow solid. The structure of the product was also confirmed using IR and 1H NMR spectroscopy.